![molecular formula C17H21FN2O4S B6086582 5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone](/img/structure/B6086582.png)
5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone, also known as DT-010, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule belongs to the class of thiomorpholine-containing compounds and has been found to exhibit promising pharmacological properties.
Mechanism of Action
5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone exerts its pharmacological effects through multiple mechanisms of action. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, this compound can induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound also inhibits the production of prostaglandin E2 (PGE2), a potent inflammatory mediator. In animal models of arthritis and colitis, this compound has been found to reduce inflammation and tissue damage. Additionally, this compound can induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has been extensively studied and its pharmacological properties have been well characterized. However, like any other experimental compound, this compound has some limitations. Its mechanism of action is complex and not fully understood. Additionally, the optimal dosage and administration route for this compound have not been established.
Future Directions
There are several future directions for research on 5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone. One potential application is in the treatment of cancer. Further studies are needed to determine the optimal dosage and administration route for this compound in cancer treatment. Another potential application is in the treatment of viral infections. This compound has been found to exhibit antiviral activity against the influenza virus, and further studies are needed to explore its potential in the treatment of other viral infections. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its pharmacological properties.
Synthesis Methods
The synthesis of 5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone involves a multi-step process that begins with the reaction of 3-fluorobenzylamine with 2-piperidone to form N-3-fluorobenzyl-2-piperidone. This intermediate is then reacted with thiomorpholine-4-carbonyl chloride to yield the final product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity.
Scientific Research Applications
5-[(1,1-dioxido-4-thiomorpholinyl)carbonyl]-1-(3-fluorobenzyl)-2-piperidinone has been extensively studied for its potential applications in the treatment of various diseases. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-viral activities. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in tumor cells. It has also been found to possess potent anti-inflammatory properties and can reduce inflammation in animal models of arthritis and colitis. Additionally, this compound has been shown to exhibit antiviral activity against the influenza virus.
properties
IUPAC Name |
5-(1,1-dioxo-1,4-thiazinane-4-carbonyl)-1-[(3-fluorophenyl)methyl]piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN2O4S/c18-15-3-1-2-13(10-15)11-20-12-14(4-5-16(20)21)17(22)19-6-8-25(23,24)9-7-19/h1-3,10,14H,4-9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPFDBSAGGGBLRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(CC1C(=O)N2CCS(=O)(=O)CC2)CC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.